N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide

• Molecular Formula: C22H24FN5O3S
• Molecular Weight: 457.5 g/mol
• IUPAC Name: N-[[4-ethyl-5-[2-(2-methoxy-5-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C22H24FN5O3S/c1-4-28-19(12-24-21(30)15-7-5-6-8-16(15)23)26-27-22(28)32-13-20(29)25-17-11-14(2)9-10-18(17)31-3/h5-11H,4,12-13H2,1-3H3,(H,24,30)(H,25,29)
• InChI Key: SORCBERXTABRPR-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)C)OC)CNC(=O)C3=CC=CC=C3F

Description

N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide is a chemical compound that has gained significant attention in scientific research. The compound has been synthesized using various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide involves the inhibition of specific enzymes that are involved in the growth and division of cancer cells. The compound has been shown to inhibit the activity of enzymes such as dihydrofolate reductase and thymidylate synthase, which are essential for the synthesis of DNA.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide have been extensively studied. The compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide in lab experiments is its high potency against cancer cells. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to formulate for in vivo studies.

Future Directions

There are several future directions for the research on N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide. One of the directions is to develop more efficient and scalable methods for the synthesis of the compound. Another direction is to study the potential use of the compound in combination with other anti-cancer agents to enhance its efficacy. Additionally, further research is needed to understand the potential side effects of the compound and its safety profile.
In conclusion, N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide is a promising compound that has shown potential in various scientific research applications, particularly in the field of cancer research. Further research is needed to fully explore its potential and to develop more efficient methods for its synthesis and formulation.

Synthesis Methods

The synthesis of N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide involves a series of reactions that require expertise in organic chemistry. One of the most common methods used for the synthesis of this compound is the reaction between 2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl)thioacetic acid and 4-ethyl-5-(2-fluorobenzoyl)-4H-1,2,4-triazole-3-thiol in the presence of a suitable catalyst.

Scientific Research Applications

The compound N-{[4-ethyl-5-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide has shown promising results in various scientific research applications. It has been extensively studied for its potential use as an anti-cancer agent. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.